Cas no 146394-99-2 (Tert-Butyl (4-aminobut-2-en-1-yl)carbamate)
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate is a versatile intermediate in organic synthesis, particularly valuable in the preparation of pharmaceuticals and bioactive compounds. Its structure features a reactive amino group and an unsaturated butenyl chain, enabling selective functionalization for applications such as peptide modifications and heterocycle synthesis. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing for mild deprotection conditions. This compound is especially useful in medicinal chemistry for constructing scaffolds with tailored properties. Its well-defined reactivity profile and compatibility with standard coupling reagents make it a practical choice for researchers developing novel therapeutic agents.

146394-99-2 structure
Product name:Tert-Butyl (4-aminobut-2-en-1-yl)carbamate
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4-aminobut-2-en-1-yl)carbamate
- 1-N-BOC-2-TRANS-BUTENE-1,4-DIAMINE
- Carbamic acid,[(2E)-4-amino-2-butenyl]-, 1,1-dimethylethyl ester (9CI)
- tert-butyl 4-aminobut-2-enylcarbamate
- (4-amino-but-2-enyl)-carbamic acid tert-butyl ester
- Carbamic acid, (4-amino-2-butenyl)-, 1,1-dimethylethyl ester, (E)- (9CI)
- tert-Butyl (4-aminobut-2-en-1-yl)
- tert-butyl N-(4-aminobut-2-en-1-yl)carbamate
- Carbamic acid, (4-amino-2-butenyl)-, 1,1-dimethylethyl ester, (E)-
- Carbamic acid,[(2E)-4-amino-2-butenyl]-, 1,1-dimethylethyl ester
- RL01841
- NE37029
- (E)-tert-Butyl N-(4-aminobut-2-en-1-yl)carbamate
- J-519996
- But-2-ene-1,4-diamine, N-BOC protected
- (E)-tert-Butyl (4-aminobut-2-en-1-yl)carbamate
- EN300-134337
- tert-butyl N-[(E)-4-aminobut-2-enyl]carbamate
- MFCD09752966
- AKOS016014157
- AKOS025149247
- (E)-tert-Butyl(4-aminobut-2-en-1-yl)carbamate
- SCHEMBL4473309
- TERT-BUTYL N-[(2E)-4-AMINOBUT-2-EN-1-YL]CARBAMATE
- 1807939-98-5
- DS-6184
- CS-0084768
- 146394-99-2
- tert-Butyl (E)-(4-aminobut-2-en-1-yl)carbamate
- WFA39499
- EN300-6731487
- A884529
- TERT-BUTYL (E)-N-(4-AMINOBUT-2-EN-1-YL)CARBAMATE
- Tert-Butyl (4-aminobut-2-en-1-yl)carbamate
-
- MDL: MFCD09752966
- Inchi: 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-5H,6-7,10H2,1-3H3,(H,11,12)/b5-4+
- InChI Key: BWNIUPOJWUXWMX-SNAWJCMRSA-N
- SMILES: O(C(NC/C=C/CN)=O)C(C)(C)C
Computed Properties
- Exact Mass: 186.13700
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 64.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.0±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 307.8±35.0 °C at 760 mmHg
- Flash Point: 140.0±25.9 °C
- PSA: 64.35000
- LogP: 2.11720
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Security Information
- Signal Word:Danger
- Hazard Statement: H314 (100%)
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Safety Instruction: H314 (100%)
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B812593-50mg |
tert-Butyl (4-aminobut-2-en-1-yl)carbamate |
146394-99-2 | 50mg |
$ 230.00 | 2022-06-06 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T45540-100mg |
tert-Butyl (4-aminobut-2-en-1-yl)carbamate |
146394-99-2 | 95% | 100mg |
¥54.0 | 2023-09-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1155408-5g |
tert-Butyl (E)-(4-aminobut-2-en-1-yl)carbamate |
146394-99-2 | 98% | 5g |
¥1038 | 2023-04-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1155408-250mg |
tert-Butyl (E)-(4-aminobut-2-en-1-yl)carbamate |
146394-99-2 | 98% | 250mg |
¥171 | 2023-04-15 | |
eNovation Chemicals LLC | Y1292677-100mg |
(4-Amino-but-2-enyl)-carbamic acid tert-butyl ester |
146394-99-2 | 95% | 100mg |
$155 | 2024-07-28 | |
TRC | B812593-100mg |
tert-Butyl (4-aminobut-2-en-1-yl)carbamate |
146394-99-2 | 100mg |
$ 365.00 | 2022-06-06 | ||
eNovation Chemicals LLC | Y1289383-5g |
Carbamic acid, (4-amino-2-butenyl)-, 1,1-dimethylethyl ester, (E)- (9CI) |
146394-99-2 | 95% | 5g |
$530 | 2024-06-05 | |
eNovation Chemicals LLC | Y1292677-500mg |
(4-Amino-but-2-enyl)-carbamic acid tert-butyl ester |
146394-99-2 | 95% | 500mg |
$190 | 2024-07-28 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OS707-200mg |
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate |
146394-99-2 | 95% | 200mg |
277.0CNY | 2021-07-10 | |
eNovation Chemicals LLC | Y1292677-250mg |
(4-Amino-but-2-enyl)-carbamic acid tert-butyl ester |
146394-99-2 | 95% | 250mg |
$170 | 2024-07-28 |
Tert-Butyl (4-aminobut-2-en-1-yl)carbamate Related Literature
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
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Fan Wang,Kai Li,Jingjing Li,Lawrence M. Wolf,Kai Liu,Hongjie Zhang Nanoscale, 2019,11, 16658-16666
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Zhimin Dong,Zifan Li,Yue Feng,Wenjie Dong,Ting Wang,Zhongping Cheng,Youqun Wang,Ying Dai,Xiaohong Cao,Yuhui Liu Environ. Sci.: Nano, 2021,8, 2372-2385
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Daniela Belli Dell'Amico,Luca Bellucci,Luca Labella,Fabio Marchetti,Carlo Andrea Mattei,Francesco Pineider,Giordano Poneti,Simona Samaritani Dalton Trans., 2018,47, 8337-8345
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Luca Sorelli,Filippo Fabbri,Jessy Frech-Baronet,Anh-Duc Vu,Mario Fafard,Thierry Gacoin,Khalid Lahlil,Lucio Martinelli,Yves Lassailly,Jacques Peretti J. Mater. Chem. C, 2015,3, 11055-11065
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Iker Riaño,Uxue Uria,Luisa Carrillo,Efraim Reyes,Jose L. Vicario Org. Chem. Front., 2015,2, 206-210
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Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:146394-99-2)Tert-Butyl (4-aminobut-2-en-1-yl)carbamate

Purity:99%/99%
Quantity:25g/100g
Price ($):230.0/810.0